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Compound of Interest

Compound Name: Disperse Brown 1

Cat. No.: B1345095

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the dyeing of nylon (polyamide) fibers
with Disperse Brown 1 (C.I. 11152). The information is intended for use in a laboratory setting
for research and development purposes.

Introduction

Disperse Brown 1 is an azo-class disperse dye used for coloring hydrophobic fibers.[1] It is
suitable for dyeing polyester, acetate, and polyamide (nylon) fibers, producing a reddish-brown
to deep brown shade.[1] When dyeing nylon, Disperse Brown 1, like other disperse dyes,
offers the advantage of good leveling properties, which minimizes the risk of uneven dyeing
(barré) that can occur with acid dyes.[2] However, the wet fastness of disperse dyes on nylon is
typically moderate, making them most suitable for applications that do not require high wash
fastness.[2] The dyeing process is carried out in an aqueous medium under acidic conditions
and at elevated temperatures to facilitate the diffusion of the non-ionic dye molecules into the
amorphous regions of the nylon fibers.[3]

Data Presentation

The fastness properties of Disperse Brown 1 on polyamide fibers are summarized in the table
below. These ratings provide a quantitative measure of the dyed fabric's resistance to various
environmental factors.
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Fastness Test Standard Fading Staining
Ironing ISO 4-5 4

Light ISO 5-6

Perspiration ISO 4-5 5
Washing ISO 4-5 5

Ironing AATCC 4-5 4

Light AATCC 5

Perspiration AATCC 5 5
Washing AATCC 5 5

Data sourced from World Dye Variety. Ratings are on a scale of 1 to 5, with 5 representing the
best fastness.

Experimental Protocols

This section details the necessary materials, equipment, and step-by-step procedures for
dyeing nylon fabric with Disperse Brown 1 in a laboratory setting.

Materials and Equipment
» Nylon 6 or Nylon 6,6 fabric

o Disperse Brown 1 dye powder

» Dispersing agent

e Leveling agent

» Acetic acid (or other suitable acid for pH adjustment)
e Sodium carbonate (for scouring)

» Non-ionic detergent (for scouring and after-treatment)
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o Laboratory dyeing machine (e.g., beaker dyer)
o Beakers, graduated cylinders, and pipettes

e Stirring rods

e pH meter or pH paper

e Heating plate with magnetic stirrer

e Analytical balance

Drying oven

Experimental Workflow Diagram
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Experimental Workflow for Dyeing Nylon with Disperse Brown 1
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Caption: Workflow for the nylon dyeing process.
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Detailed Methodologies

1. Scouring (Pre-treatment)

» Objective: To remove any impurities, oils, and sizing agents from the nylon fabric to ensure
uniform dye uptake.

e Procedure:

o Prepare a scouring bath with 2 g/L of sodium carbonate and 1-2 g/L of a non-ionic
detergent in deionized water.

o Immerse the nylon fabric in the bath at a liquor ratio of 1:20 (e.g., 5 grams of fabric in 100
mL of solution).

o Heat the bath to 70-80°C and maintain this temperature for 30 minutes with gentle stirring.

o Remove the fabric, rinse it thoroughly with hot water, and then with cold water until the
rinse water is clear and neutral.

2. Dye Dispersion Preparation
o Objective: To create a stable and fine dispersion of the water-insoluble Disperse Brown 1.
e Procedure:

o Weigh the required amount of Disperse Brown 1 dye powder (e.g., 1% on weight of fabric
- owf).

o Create a paste by adding a small amount of a dispersing agent and a little warm water
(40-50°C).

o Gradually add more warm water while stirring continuously to form a fine, stable
dispersion.

3. Dye Bath Formulation

o Objective: To prepare the dyeing medium with the necessary chemicals for optimal dyeing.
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e Procedure:

(¢]

Fill the dyeing vessel with deionized water to the required liquor ratio (e.g., 1:20).

[¢]

Add a dispersing agent (e.g., 1 g/L) and a leveling agent (e.g., 0.5-1 g/L) to the dyebath
and stir until dissolved.

[¢]

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.

[e]

Add the prepared dye dispersion to the bath and stir thoroughly.

4. Dyeing Process

o Objective: To transfer the disperse dye from the dye bath into the nylon fiber.
e Procedure:

o Introduce the scoured and wetted nylon fabric into the dye bath at a temperature of
approximately 40-50°C.

o Raise the temperature of the dye bath to 95-100°C at a rate of 1-2°C per minute.

o Maintain the dyeing temperature at 95-100°C for 45-60 minutes, ensuring the fabric is fully
immersed and gently agitated.

o After the dyeing cycle, cool the dye bath down to 60-70°C before removing the fabric.
5. Rinsing and After-treatment
o Objective: To remove unfixed dye from the fabric surface to improve wet fastness.
» Procedure:

o Rinse the dyed fabric thoroughly with warm water, followed by cold water.

o For deeper shades or to improve wash fastness, a reduction clearing process can be
performed. This involves treating the fabric in a bath containing sodium hydrosulfite and a
non-ionic detergent at 60-70°C for 15-20 minutes.
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o After reduction clearing (if performed), rinse the fabric again with hot and cold water.

o Squeeze the excess water from the fabric and dry it in an oven or air-dry at room
temperature.

Signaling Pathway/Logical Relationship Diagram

Logical Relationships in Disperse Dyeing of Nylon

Dyeing Conditions

Elevated Temperature
(95-100°C)

Acidic pH

Dispersing & Leveling Agents (4.5-5.5)

Effects on Fiber and Dye

Increased Nylon Fiber Swelling & Enhanced Dye Solubility &
Segmental Mobility Stable Dispersion

Dye Diffusion into Fiber

Uniform & Level Dyeing

Click to download full resolution via product page

Caption: Key factors in the disperse dyeing of nylon.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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